Cas no 27778-66-1 (2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-)
27778-66-1 structure
Product Name:2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
CAS No:27778-66-1
MF:C10H15NO3
MW:197.231003046036
CID:263156
PubChem ID:441580
Update Time:2025-04-19
2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)-
- 2,4-Pyrrolidinedione, 3-acetyl-5-((1S)-1-methylpropyl)-, (5S)-
- (5S)-3-acetyl-5-((1S)-1-methylpropyl)-2,4-Pyrrolidinedione
- DTXSID30893265
- (5S,8S)-3-Acetyl-5-sec-butylpyrrolidine-2,4-dione
- (5S)-3-acetyl-5-[(2S)-butan-2-yl]-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one
- (5S)-3-acetyl-5-[(2S)-butan-2-yl]pyrrolidine-2,4-dione
- 27778-66-1
- Q27108395
- CHEBI:9440
- C08511
- Tenuazonic acid
- Pyrrole-2,4-diol, 3-acetyl-5-sec-butyl-
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- Inchi: 1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,7-8H,4H2,1-3H3,(H,11,14)/t5-,7?,8-/m0/s1
- InChI Key: KLBSRSYHIIAQTG-PZICIZFRSA-N
- SMILES: O=C1C(C(C)=O)C(N[C@H]1[C@@H](C)CC)=O
Computed Properties
- Exact Mass: 197.10525
- Monoisotopic Mass: 197.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- Density: 1.212
- Boiling Point: 349.9°Cat760mmHg
- Flash Point: 165.4°C
- Refractive Index: 1.472
- PSA: 63.24
2,4-Pyrrolidinedione,3-acetyl-5-[(1S)-1-methylpropyl]-, (5S)- Related Literature
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Mehdi Zaghouani,Bastien Nay Nat. Prod. Rep. 2016 33 540
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Rainer Schobert,Carsten Jagusch,Claire Melanophy,Gillian Mullen Org. Biomol. Chem. 2004 2 3524
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3. Structural investigations of 3-acylpyrrolidine-2,4-diones by nuclear magnetic resonance spectroscopy and X-ray crystallographyMagnet J. Nolte,Pieter S. Steyn,Philippus L. Wessels J. Chem. Soc. Perkin Trans. 1 1980 1057
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Feng Wang,De-Bin Wan,Yu-Dong Shen,Yuan-Xin Tian,Zhi-Li Xiao,Zhen-Lin Xu,Jin-Yi Yang,Yuan-Ming Sun,Bruce D. Hammock,Hong Wang Anal. Methods 2021 13 1795
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Xuhua Mo,Tobias A. M. Gulder Nat. Prod. Rep. 2021 38 1555
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